Cas no 91555-69-0 (3-Aethoxy-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-on)

• Product Name: 3-Aethoxy-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-on
• CAS No: 91555-69-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2047330
• Update Time: 2025-04-21

3-Aethoxy-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-on Chemical and Physical Properties

Names and Identifiers

• 3-Aethoxy-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-on
• 3-ethoxy-1-(4-hydroxy-3-methoxy-phenyl)-propan-1-one

• Inchi： 1S/C12H16O4/c1-3-16-7-6-10(13)9-4-5-11(14)12(8-9)15-2/h4-5,8,14H,3,6-7H2,1-2H3
• InChI Key： FZNMZQOIQMBXQC-UHFFFAOYSA-N
• SMILES： CCOCCC(C1C=C(OC)C(O)=CC=1)=O

Computed Properties

• Exact Mass: 224.105
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones